Cas no 58177-80-3 (L-Alanine, N-glycyl-, 1,1-dimethylethyl ester)
58177-80-3 structure
Product Name:L-Alanine, N-glycyl-, 1,1-dimethylethyl ester
CAS No:58177-80-3
MF:C9H18N2O3
MW:202.250822544098
CID:342893
PubChem ID:91979511
Update Time:2025-04-19
L-Alanine, N-glycyl-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- L-Alanine, N-glycyl-, 1,1-dimethylethyl ester
- BOC-Ala-gly-oh
- Tert-butyl (2S)-2-[(2-aminoacetyl)amino]propanoate
- TERT-BUTYL (2S)-2-(2-AMINOACETAMIDO)PROPANOATE
- 58177-80-3
- EN300-4989334
- SCHEMBL18913932
-
- Inchi: 1S/C9H18N2O3/c1-6(11-7(12)5-10)8(13)14-9(2,3)4/h6H,5,10H2,1-4H3,(H,11,12)/t6-/m0/s1
- InChI Key: BAVSPEFOLBAPHJ-LURJTMIESA-N
- SMILES: O(C([C@H](C)NC(CN)=O)=O)C(C)(C)C
Computed Properties
- Exact Mass: 202.13174244g/mol
- Monoisotopic Mass: 202.13174244g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 81.4Ų
L-Alanine, N-glycyl-, 1,1-dimethylethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-4989334-0.05g |
tert-butyl (2S)-2-(2-aminoacetamido)propanoate |
58177-80-3 | 95% | 0.05g |
$226.0 | 2023-05-30 | |
| Enamine | EN300-4989334-0.1g |
tert-butyl (2S)-2-(2-aminoacetamido)propanoate |
58177-80-3 | 95% | 0.1g |
$337.0 | 2023-05-30 | |
| Enamine | EN300-4989334-0.25g |
tert-butyl (2S)-2-(2-aminoacetamido)propanoate |
58177-80-3 | 95% | 0.25g |
$481.0 | 2023-05-30 | |
| Enamine | EN300-4989334-0.5g |
tert-butyl (2S)-2-(2-aminoacetamido)propanoate |
58177-80-3 | 95% | 0.5g |
$758.0 | 2023-05-30 | |
| Enamine | EN300-4989334-1.0g |
tert-butyl (2S)-2-(2-aminoacetamido)propanoate |
58177-80-3 | 95% | 1g |
$971.0 | 2023-05-30 | |
| Enamine | EN300-4989334-2.5g |
tert-butyl (2S)-2-(2-aminoacetamido)propanoate |
58177-80-3 | 95% | 2.5g |
$1903.0 | 2023-05-30 | |
| Enamine | EN300-4989334-5.0g |
tert-butyl (2S)-2-(2-aminoacetamido)propanoate |
58177-80-3 | 95% | 5g |
$2816.0 | 2023-05-30 | |
| Enamine | EN300-4989334-10.0g |
tert-butyl (2S)-2-(2-aminoacetamido)propanoate |
58177-80-3 | 95% | 10g |
$4176.0 | 2023-05-30 | |
| 1PlusChem | 1P00EKA2-50mg |
L-Alanine, N-glycyl-, 1,1-dimethylethyl ester |
58177-80-3 | 95% | 50mg |
$332.00 | 2023-12-16 | |
| 1PlusChem | 1P00EKA2-100mg |
L-Alanine, N-glycyl-, 1,1-dimethylethyl ester |
58177-80-3 | 95% | 100mg |
$479.00 | 2023-12-16 |
L-Alanine, N-glycyl-, 1,1-dimethylethyl ester Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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